![molecular formula C17H16ClN3OS B3037441 2-(4-chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole-3-carbaldehyde O-methyloxime CAS No. 478041-83-7](/img/structure/B3037441.png)
2-(4-chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole-3-carbaldehyde O-methyloxime
Overview
Description
Synthesis Analysis
Tetrasubstituted imidazoles containing a benzothiazole moiety can be formed by a one-pot three-component synthesis from aldehydes, benzil, and 1,3-benzothiazol-2-amine . The synthesized compounds are characterized by Fourier-transform infrared spectroscopy (FT-IR), nuclear magnetic resonance spectroscopy (13C, 1H NMR), and mass spectra .Scientific Research Applications
Synthesis and Biological Potential
- Anti-Bacterial Screening : A related compound, part of a fused imino pyrimido benzothiazole series, showed promising results in anti-inflammatory and anti-bacterial activities, suggesting potential for therapeutic drug development (Kale and Mene, 2013).
- Modulators of Multidrug Resistance : Derivatives of 2-phenylimidazo[2,1-b]benzothiazole, including compounds with a similar structure, were found to help overcome multidrug resistance in tumor cells, indicating a role in cancer treatment (Tasaka et al., 1997).
- Novel Heterocyclic Systems Synthesis : Research involving the synthesis of novel heterocyclic systems, including imidazo[2,1-b][1,3,4]thiadiazole and imidazo[2,1-b][1,3]thiazole fused diazepinones, indicates the versatility of these compounds in creating diverse molecular structures (Kolavi et al., 2006).
Pharmacological Research
- Antimicrobial Activity : Studies on benzimidazole, benzoxazole, and benzothiazole derivatives, closely related to the chemical , revealed their effectiveness in broad-spectrum antimicrobial activity, which may lead to new antimicrobial agents (Padalkar et al., 2014).
- Synthesis in Green Chemistry : Research involving the synthesis of benzimidazoles, benzoxazoles, and benzothiazoles in an eco-friendly manner highlights the growing interest in sustainable chemical synthesis processes (Bardajee et al., 2016).
Agricultural Applications
- Sustained Release in Agriculture : A study on solid lipid nanoparticles and polymeric nanocapsules for the sustained release of agricultural fungicides, including benzimidazole derivatives, underscores the utility of these compounds in agricultural applications (Campos et al., 2015).
properties
IUPAC Name |
(E)-1-[2-(4-chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-1-yl]-N-methoxymethanimine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN3OS/c1-22-19-10-14-16(11-6-8-12(18)9-7-11)20-17-21(14)13-4-2-3-5-15(13)23-17/h6-10H,2-5H2,1H3/b19-10+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBLMJOZTEFHAMP-VXLYETTFSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CON=CC1=C(N=C2N1C3=C(S2)CCCC3)C4=CC=C(C=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO/N=C/C1=C(N=C2N1C3=C(S2)CCCC3)C4=CC=C(C=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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